![molecular formula C18H27N5O3S B2863268 1-isopropyl-3,5-dimethyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)-1H-pyrazole-4-sulfonamide CAS No. 2034249-12-0](/img/structure/B2863268.png)
1-isopropyl-3,5-dimethyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)-1H-pyrazole-4-sulfonamide
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Description
1-isopropyl-3,5-dimethyl-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H27N5O3S and its molecular weight is 393.51. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Applications
Sulfonamide compounds have been extensively studied for their antibacterial and antimicrobial properties. For example, novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and evaluated for their potential as antibacterial agents. The research found that several newly synthesized compounds exhibited high antibacterial activity, indicating the potential for sulfonamides to serve as bases for new antibacterial drugs (Azab, Youssef, & El-Bordany, 2013). Additionally, sulfonamide-based hybrid compounds have been reported to possess a wide range of pharmacological activities, including antibacterial properties, highlighting the versatility of these compounds in medicinal chemistry (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).
Enzyme Inhibition and Potential Therapeutic Applications
Sulfonamide derivatives have been investigated for their ability to inhibit various enzymes, such as carbonic anhydrases and acetylcholinesterase, which are relevant to a range of diseases including glaucoma, epilepsy, and conditions requiring diuretics. A study on pyrazoline benzensulfonamides demonstrated their potential as both carbonic anhydrase and acetylcholinesterase inhibitors, with low cytotoxicity, indicating their suitability for further development as therapeutic agents (Ozmen Ozgun et al., 2019).
Cancer Research
The sulfonamide moiety has been linked to anticancer activity, with several compounds bearing this functional group being evaluated for their potential to inhibit cancer cell growth. Notably, novel thiazolopyrane and thiazolopyranopyrimidine derivatives bearing a sulfonamide moiety have shown promising cytotoxic activities against cancer cell lines, suggesting the role of sulfonamide compounds in the development of new anticancer therapies (Ghorab, Ragab, Heiba, & El-Hazek, 2011).
Properties
IUPAC Name |
3,5-dimethyl-1-propan-2-yl-N-(4-pyrimidin-2-yloxycyclohexyl)pyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N5O3S/c1-12(2)23-14(4)17(13(3)21-23)27(24,25)22-15-6-8-16(9-7-15)26-18-19-10-5-11-20-18/h5,10-12,15-16,22H,6-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUYQAZPXYHDNLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C(C)C)C)S(=O)(=O)NC2CCC(CC2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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